(4-(Trimethylsilyloxy)phenyl)Zinc bromide

• Molecular Formula: C9H13BrOSiZn
• Molecular Weight: 310.6 g/mol
• IUPAC Name: bromozinc(1+);trimethyl(phenoxy)silane
• InChI: InChI=1S/C9H13OSi.BrH.Zn/c1-11(2,3)10-9-7-5-4-6-8-9;;/h5-8H,1-3H3;1H;/q-1;;+2/p-1
• InChI Key: CDIVUBRLYJVNBI-UHFFFAOYSA-M
• Canonical SMILES: C[Si](C)(C)OC1=CC=[C-]C=C1.[Zn+]Br

Description

(4-(Trimethylsilyloxy)phenyl)zinc bromide, 0.50 M in tetrahydrofuran, is an organozinc compound used in various chemical reactions. This compound is known for its reactivity and versatility in organic synthesis, particularly in cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-(trimethylsilyloxy)phenyl)zinc bromide typically involves the reaction of 4-(trimethylsilyloxy)phenyl bromide with zinc in the presence of a suitable solvent like tetrahydrofuran. The reaction is usually carried out under an inert atmosphere to prevent oxidation and moisture interference.

Industrial Production Methods

In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure high yield and purity. The compound is often produced in large, commercial quantities and can be customized in various package sizes .

Chemical Reactions Analysis

Types of Reactions

(4-(Trimethylsilyloxy)phenyl)zinc bromide undergoes several types of chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the zinc-bromide bond is replaced by other nucleophiles.

Cross-Coupling Reactions: This compound is widely used in cross-coupling reactions, such as Negishi coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Common reagents used with this compound include palladium or nickel catalysts, which facilitate the cross-coupling reactions. The reactions are typically carried out under an inert atmosphere at controlled temperatures to ensure optimal reactivity.

Major Products Formed

The major products formed from reactions involving this compound are often complex organic molecules with applications in pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

(4-(Trimethylsilyloxy)phenyl)zinc bromide has a wide range of applications in scientific research:

Chemistry: It is used in the synthesis of complex organic molecules, particularly in the formation of carbon-carbon bonds.

Biology: The compound can be used in the modification of biomolecules for research purposes.

Medicine: It plays a role in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: The compound is used in the production of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of (4-(trimethylsilyloxy)phenyl)zinc bromide involves the transfer of the phenyl group to a target molecule. This transfer is facilitated by the zinc atom, which acts as a mediator in the reaction. The molecular targets and pathways involved depend on the specific reaction and the nature of the target molecule.

Comparison with Similar Compounds

Similar Compounds

Phenylzinc bromide: Similar in structure but lacks the trimethylsilyloxy group.

(4-(Trifluoromethyl)phenyl)zinc bromide: Contains a trifluoromethyl group instead of a trimethylsilyloxy group.

4-(Methylthio)phenylzinc bromide: Contains a methylthio group instead of a trimethylsilyloxy group .

Uniqueness

The presence of the trimethylsilyloxy group in (4-(trimethylsilyloxy)phenyl)zinc bromide imparts unique reactivity and stability, making it particularly useful in specific synthetic applications where other similar compounds may not be as effective.